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Compound of Interest

Compound Name: 4-Fluorobiphenyl

Cat. No.: B1198766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Fluorobiphenyl (4-FBP), a fluorinated aromatic compound, sees application as an

intermediate in the synthesis of various organic molecules, including pharmaceuticals and

agrochemicals. Despite its industrial relevance, a comprehensive public toxicological profile for

4-Fluorobiphenyl remains notably sparse. This technical guide synthesizes the available data

on the toxicological properties of 4-FBP, including its physical and chemical characteristics,

metabolic pathways, and known toxicological effects. Due to the limited availability of specific

quantitative data for many standard toxicological endpoints, this document also outlines the

detailed experimental protocols for key assays that would be necessary to fully characterize its

toxicological profile. This guide is intended to be a resource for researchers, scientists, and

professionals in drug development by providing a consolidated overview of the current

knowledge and identifying critical data gaps for future research.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of a compound is essential for

assessing its toxicological potential, including its absorption, distribution, metabolism, and

excretion (ADME) profile.
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Property Value Reference

CAS Number 324-74-3 [1]

Molecular Formula C₁₂H₉F [1]

Molecular Weight 172.20 g/mol [1]

Appearance
White to light brown crystalline

solid
[1]

Melting Point 75-79 °C

Boiling Point 253.0 °C at 760 mmHg

Water Solubility Insoluble

LogP (Octanol-Water Partition

Coefficient)
3.91 - 4.1

Toxicological Data
Comprehensive toxicological data for 4-Fluorobiphenyl is not readily available in the public

domain. The following tables summarize the available information and highlight the existing

data gaps.

Acute Toxicity
Endpoint Test Species

Route of
Administration

Value Reference

LD₅₀
Data not

available
Oral

Data not

available

LD₅₀
Data not

available
Dermal

Data not

available

LC₅₀
Data not

available
Inhalation

Data not

available

Sub-chronic and Chronic Toxicity
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Study Type Test Species
Route of
Administration

NOAEL/LOAEL Reference

90-Day

Repeated Dose

Data not

available
Oral

Data not

available

Chronic Toxicity
Data not

available

Data not

available

Data not

available

Carcinogenicity
Test Species

Route of
Administration

Results Reference

Data not available Data not available Data not available

Genotoxicity
Assay Test System

Metabolic
Activation

Result Reference

Ames Test
Salmonella

typhimurium

Data not

available

Data not

available

In vitro

Micronucleus

Test

Mammalian Cells
Data not

available

Data not

available

In vitro

Chromosomal

Aberration

Mammalian Cells
Data not

available

Data not

available

In vivo

Genotoxicity

Data not

available
Not applicable

Data not

available

Reproductive and Developmental Toxicity
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Study Type Test Species
Route of
Administration

NOAEL/LOAEL Reference

Two-Generation

Reproductive

Toxicity

Data not

available

Data not

available

Data not

available

Prenatal

Developmental

Toxicity

Data not

available

Data not

available

Data not

available

Metabolism
The metabolism of 4-Fluorobiphenyl has been investigated in vitro using hepatic microsomes

from rats. The primary metabolic pathway is hydroxylation, mediated by cytochrome P450

(CYP) enzymes. The major metabolite formed is 4'-hydroxy-4-fluorobiphenyl. The rate of

metabolism can be influenced by pretreatment with CYP inducers such as phenobarbitone and

3-methylcholanthrene.[2] Specifically, pretreatment with phenobarbitone or 3-

methylcholanthrene was shown to increase the overall rate of metabolism of 4-fluorobiphenyl
to water-soluble metabolites.[2] The minor route of metabolism for 4-halobiphenyls, including 4-
fluorobiphenyl, appears to be 3-hydroxylation, which is ortho to the halogen.[2]

Excretion

Conjugated Metabolites

Click to download full resolution via product page

Caption: Potential activation of the Aryl Hydrocarbon Receptor (AhR) pathway.

Conclusion and Future Directions
The currently available data on the toxicological profile of 4-Fluorobiphenyl is insufficient to

conduct a thorough risk assessment. While in vitro metabolism studies provide initial insights,
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there is a critical lack of quantitative data on its acute, sub-chronic, and chronic toxicity, as well

as its potential for genotoxicity, carcinogenicity, and reproductive and developmental effects.

Future research should prioritize conducting studies according to established international

guidelines (e.g., OECD) to fill these data gaps. A comprehensive evaluation of its genotoxic

potential through a standard battery of tests (Ames, micronucleus, chromosomal aberration) is

urgently needed. Furthermore, in vivo studies are necessary to determine its systemic toxicity

profile upon repeated exposure and to assess its carcinogenic and reproductive hazards.

Investigation into its potential to interact with key cellular signaling pathways, such as the AhR

pathway, would provide valuable mechanistic insights into its potential toxicity. This information

is crucial for ensuring the safe handling and use of 4-Fluorobiphenyl in industrial and research

settings and for the safety assessment of any consumer products that may contain it or its

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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